Cas no 27959-06-4 (Benzeneethanamine,3-chloro-N,N-dimethyl-)

• Product Name: Benzeneethanamine,3-chloro-N,N-dimethyl-
• CAS No: 27959-06-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 289464
• PubChem ID: 176469
• Update Time: 2025-04-19

Benzeneethanamine,3-chloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3-chloro-N,N-dimethyl-
• 2-(3-chlorophenyl)-N,N-dimethylethanamine
• N,N-Dimethyl-2-(3-chlorophenyl)ethylamine
• BDBM50053591
• Phenethylamine, m-chloro-N,N-dimethyl-
• 27959-06-4
• p-chloro-a,a-dimethylphenethylamine
• 2-(3-Chlorophenyl)-N,N-dimethylethan-1-amine
• CHEMBL131145
• DTXSID30950645
• [2-(3-Chloro-phenyl)-ethyl]-dimethyl-amine
• SCHEMBL3056908

• Inchi： 1S/C10H14ClN/c1-12(2)7-6-9-4-3-5-10(11)8-9/h3-5,8H,6-7H2,1-2H3
• InChI Key： BKRCVTMYFIKQPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCN(C)C

Computed Properties

• Exact Mass: 183.08162
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24